2,6-bis[3-(furan-2-yl)prop-2-en-1-ylidene]cyclohexan-1-one
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Description
“2,6-bis[3-(furan-2-yl)prop-2-en-1-ylidene]cyclohexan-1-one” is a chemical compound with the molecular formula C20H18O3 . It has a molecular weight of 306.36 . This compound is used for research purposes .
Synthesis Analysis
Various furanic conjugated enones, including “this compound”, have been synthesized from furfural, 5-hydroxymethylfurfural, and its derivatives by aldol condensation . The reactions of these furanic conjugated enones with arenes under the action of triflic acid or AlCl3 afford the corresponding products of hydroarylation of the furan side chain carbon–carbon double bond in 29–89% yields .Molecular Structure Analysis
The molecular structure of “this compound” is defined by its molecular formula C20H18O3 . Further analysis such as NMR, HPLC, LC-MS, UPLC and more can provide more detailed information about its structure .Chemical Reactions Analysis
The chemical reactions involving “this compound” include its synthesis from furfural, 5-hydroxymethylfurfural, and its derivatives by aldol condensation . It also reacts with arenes under the action of triflic acid or AlCl3 to afford the corresponding products of hydroarylation of the furan side chain carbon–carbon double bond .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular weight of 306.36 and its molecular formula C20H18O3 . More detailed properties such as boiling point and storage conditions are not specified .Mechanism of Action
Target of Action
The primary target of this compound is the enzyme Z-farnesyl diphosphate synthase . This enzyme plays a crucial role in the biosynthesis of isoprenoid compounds, which are essential components in all cells .
Mode of Action
The compound interacts with its target, Z-farnesyl diphosphate synthase, by participating in the catalysis of the chemical reaction involving geranyl diphosphate and isopentenyl diphosphate . The result of this reaction is the formation of diphosphate and (2Z,6E)-farnesyl diphosphate .
Biochemical Pathways
The compound is involved in the mevalonate (MVA) pathway and the 2-C-methyl-D-erythritol-4-phosphate (MEP) pathway . These pathways are responsible for the biosynthesis of isoprenoid compounds. The compound, specifically, is formed by the Z-farnesyl diphosphate synthase-catalyzed condensation of isopentenyl diphosphate (IPP) with geranyl diphosphate (GPP) .
Result of Action
The result of the compound’s action is the formation of (2Z,6E)-farnesyl diphosphate , which is a precursor of decaprenyl diphosphate . Decaprenyl diphosphate plays a central role in the biosynthesis of the mycobacterial cell wall .
Safety and Hazards
properties
IUPAC Name |
(2E,6Z)-2,6-bis[(E)-3-(furan-2-yl)prop-2-enylidene]cyclohexan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18O3/c21-20-16(8-2-10-18-12-4-14-22-18)6-1-7-17(20)9-3-11-19-13-5-15-23-19/h2-5,8-15H,1,6-7H2/b10-2+,11-3+,16-8-,17-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHPLADCLSRWYLI-PHOYRZJASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=CC=CC2=CC=CO2)C(=O)C(=CC=CC3=CC=CO3)C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C/C(=C\C=C\C2=CC=CO2)/C(=O)/C(=C\C=C\C3=CC=CO3)/C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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